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Compound of Interest

Compound Name: 6-(4-Chlorophenyl)pyridin-3-ol
CAS No.: 1226786-19-1
Cat. No.: B3092299

Get Quote

Standard Operating Procedure: Handling and Disposal of 6-(4-Chlorophenyl)pyridin-3-ol

Executive Summary & Chemical Identity

6-(4-Chlorophenyl)pyridin-3-ol is a specialized halogenated pyridine derivative utilized in
advanced chemical synthesis and drug development. Because this molecule contains both a
chlorinated phenyl ring and a biologically active pyridine moiety, it presents specific ecological
and occupational hazards. Proper disposal is not merely a regulatory formality; it is a critical
operational safeguard designed to prevent the release of persistent organic pollutants and
highly toxic combustion byproducts.

Table 1: Quantitative Chemical and Physical Data
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Property Value

Chemical Name 6-(4-Chlorophenyl)pyridin-3-ol
CAS Number 1226786-19-1[1]

Molecular Formula C11HsCINO[1]

Molecular Weight 205.64 g/mol [1]

o Halogenated Organic Compound, Pyridine
Hazard Classification o
Derivative

High-Temperature Incineration (820°C - 1600°C)
[2]

Primary Disposal Route

Hazard Profiling & The Science of Segregation

To ensure a self-validating safety culture, personnel must understand why 6-(4-
Chlorophenyl)pyridin-3-ol requires specialized handling compared to standard organic waste.

e The Halogen Factor: The presence of the chlorine atom dictates that this compound—and
any solvent it touches—must be strictly segregated into Halogenated Organic Waste
streams[3]. If chlorinated compounds are mixed with standard non-halogenated waste and
incinerated at lower temperatures, they undergo incomplete combustion. This can lead to the
formation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans
(PCDFs). Furthermore, halogen disposal is more expensive and complex because it requires
specialized wet scrubbers to neutralize the corrosive hydrogen fluoride or hydrogen chloride
gases produced during thermal destruction[4].

e The Pyridine Moiety: Pyridine derivatives are known for their environmental persistence,
potential toxicity, and high mobility in water[2][5]. Because standard municipal wastewater
treatment facilities cannot reliably degrade these structures, drain disposal is strictly
prohibited. The US EPA and ATSDR mandate that waste pyridine compounds undergo rotary
kiln incineration at temperatures between 820°C and 1600°C or liquid injection incineration to
ensure complete thermal destruction of the pyridine ring[2].

Step-by-Step Operational Disposal Protocol
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This protocol is designed as a self-validating system. Do not proceed to the next step without
verifying the completion of the previous one.

Phase 1: Source Segregation & Containment

 Identify the Waste Stream: Determine whether the 6-(4-Chlorophenyl)pyridin-3-ol waste is
in solid form (e.g., raw powder, contaminated pipette tips, weighing boats) or dissolved in a
liquid solvent.

o Select the Receptacle:

o For Liquids: Use a chemically compatible, high-density polyethylene (HDPE) or glass
container specifically designated and pre-labeled as "Halogenated Organic Waste"[6].

o For Solids: Chemically contaminated sharps or solids must be collected in a puncture-
proof, strong, and tight container. Never use biohazard bags or red bins for chemical
waste, as hazardous waste contractors cannot legally accept them[4].

e Volume Control (The 75% Rule): Never fill liquid waste containers beyond 75% capacity.
Leaving headspace is a critical physical safeguard that allows for the expansion of liquids
and headspace vapors, preventing pressure-induced container ruptures[7].

Phase 2: Transfer and Labeling 4. Fume Hood Transfer: All transfers of solutions containing 6-
(4-Chlorophenyl)pyridin-3-ol must occur within a certified chemical fume hood to prevent the
inhalation of aerosolized particulates or volatile solvent vapors[3]. 5. Vented Capping: Ensure
the liquid waste container utilizes a vented cap to prevent the dangerous accumulation of
pressure from volatile organic compounds (VOCs)[6]. Always close the waste container when
not actively adding waste[4][8]. 6. Documentation: Attach a hazardous waste tag immediately.
The tag must explicitly list the spelled-out chemical name ("6-(4-Chlorophenyl)pyridin-3-ol")
and its approximate proportion[4]. Crucial Step: Do not date the waste label until the container
is officially transferred out of the lab to the central hazardous waste storage room([4].

Phase 3: Final Disposition 7. EHS Handoff: Transfer the securely closed, labeled containers to
your institution's Environmental Health and Safety (EHS) department. They will coordinate with
a licensed hazardous waste contractor to execute the required high-temperature
incineration[2].
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Spill Response Workflow

In the event of an accidental release of 6-(4-Chlorophenyl)pyridin-3-ol, execute the following
containment protocol:

o Assess & Protect: Immediately don appropriate PPE (nitrile gloves, safety goggles, lab coat).
If a large volume of flammable solvent is involved, turn off all ignition sources if it is safe to
do so[3][7].

o Contain & Absorb: For liquid solutions, apply an inert, non-combustible liquid-binding
material such as diatomite, sand, or vermiculite[5][8]. Do not use combustible materials like
paper towels.

o Collect: Carefully sweep the absorbed mixture or spilled powder into a designated solid
"Halogenated Organic Waste" container[8].

o Decontaminate: Decontaminate the spill surface and any affected laboratory equipment by
scrubbing with a suitable compatible solvent (e.g., alcohol). Collect the resulting wash liquid
and dispose of it in the halogenated liquid waste jug[8].

Disposal Decision Pathway
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6-(4-Chlorophenyl)pyridin-3-ol
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Workflow for the segregation and disposal of 6-(4-Chlorophenyl)pyridin-3-ol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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